Cas no 36596-61-9 (Cyclopentanecarboxylic acid, 3-bromo-2-oxo-, methyl ester)

• Product Name: Cyclopentanecarboxylic acid, 3-bromo-2-oxo-, methyl ester
• CAS No: 36596-61-9
• MF: C₇H₉BrO₃
• MW: 221.048561811447
• CID: 1476256
• PubChem ID: 21074260
• Update Time: 2025-04-21

Cyclopentanecarboxylic acid, 3-bromo-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-bromo-2-oxo-, methyl ester
• methyl 3-bromo-2-oxocyclopentane-1-carboxylate
• SCHEMBL5514614
• methyl 3-bromo-2-oxocyclopentanecarboxylate
• 36596-61-9
• DTXSID20610549

• Inchi： 1S/C7H9BrO3/c1-11-7(10)4-2-3-5(8)6(4)9/h4-5H,2-3H2,1H3
• InChI Key： YUZCAMLFEUHOFM-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 219.97347
• Monoisotopic Mass: 219.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37